7-(2-hydroxy-3-phenoxypropyl)-8-(isopropylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione

Specification

• CAS No.: 331675-49-1
• Molecular Formula: C18H22N4O4S
• Molecular Weight: 390.46
• IUPAC Name: 7-(2-hydroxy-3-phenoxypropyl)-3-methyl-8-propan-2-ylsulfanylpurine-2,6-dione
• Standard InChI: InChI=1S/C18H22N4O4S/c1-11(2)27-18-19-15-14(16(24)20-17(25)21(15)3)22(18)9-12(23)10-26-13-7-5-4-6-8-13/h4-8,11-12,23H,9-10H2,1-3H3,(H,20,24,25)
• Standard InChI Key: AEEDLQPEGVNOCF-UHFFFAOYSA-N
• SMILES: CC(C)SC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C

Introduction

The compound 7-(2-hydroxy-3-phenoxypropyl)-8-(isopropylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione is a complex organic molecule belonging to the purine class. Purines are crucial components of DNA and RNA, and their derivatives often exhibit significant biological activity. This specific compound features a purine core with modifications at the 7 and 8 positions, including a hydroxyphenoxypropyl group and an isopropylthio group, respectively.

Chemical Formula and CAS Number

• Chemical Formula: C20H26N4O4S

• CAS Number: 331675-29-7

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions starting from simpler purine derivatives. The process may include alkylation reactions to introduce the isopropylthio group and etherification reactions to incorporate the phenoxypropyl moiety. Detailed synthetic routes are often reported in specialized chemical literature and may vary based on the specific starting materials and conditions used.

Biological Activity and Research Findings

While specific biological activity data for 7-(2-hydroxy-3-phenoxypropyl)-8-(isopropylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione are not widely reported, purine derivatives generally exhibit a range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The modifications at the 7 and 8 positions could potentially enhance or alter these activities.

Potential Applications

• Pharmaceuticals: Given its structural complexity, this compound might be explored for therapeutic applications, particularly in areas where purine analogs have shown promise.

• Biological Studies: It could serve as a tool compound in biochemical assays to study purine metabolism or signaling pathways.

Safety and Handling

As with many organic compounds, handling 7-(2-hydroxy-3-phenoxypropyl)-8-(isopropylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione requires caution. It is advisable to consult safety data sheets (SDS) for specific guidance on handling, storage, and disposal.